Ethyl nonanoate
Ethyl nonanoate
Ethyl nonanoate, also known as ethyl pelargonate or fema 2447, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl nonanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethyl nonanoate has been primarily detected in urine. Within the cell, ethyl nonanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl nonanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl nonanoate can be biosynthesized from nonanoic acid. Ethyl nonanoate is a fruity, natural, and rose tasting compound that can be found in fruits and pomes. This makes ethyl nonanoate a potential biomarker for the consumption of these food products.
Ethyl nonanoate is a fatty acid ethyl ester of nonanoic acid. It has a role as a metabolite. It derives from a nonanoic acid.
Ethyl nonanoate is a fatty acid ethyl ester of nonanoic acid. It has a role as a metabolite. It derives from a nonanoic acid.
Brand Name:
Vulcanchem
CAS No.:
123-29-5
VCID:
VC0092252
InChI:
InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3
SMILES:
CCCCCCCCC(=O)OCC
Molecular Formula:
C11H22O2
Molecular Weight:
186.29 g/mol
Ethyl nonanoate
CAS No.: 123-29-5
Main Products
VCID: VC0092252
Molecular Formula: C11H22O2
Molecular Weight: 186.29 g/mol
| CAS No. | 123-29-5 |
|---|---|
| Product Name | Ethyl nonanoate |
| Molecular Formula | C11H22O2 |
| Molecular Weight | 186.29 g/mol |
| IUPAC Name | ethyl nonanoate |
| Standard InChI | InChI=1S/C11H22O2/c1-3-5-6-7-8-9-10-11(12)13-4-2/h3-10H2,1-2H3 |
| Standard InChIKey | BYEVBITUADOIGY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCC(=O)OCC |
| Canonical SMILES | CCCCCCCCC(=O)OCC |
| Boiling Point | 227.0 °C |
| Density | 0.863-0.867 |
| Melting Point | -36.7 °C Mp -44.5 ° -44.5°C |
| Physical Description | Liquid Colourless liquid with a fatty, fruity brandy-like odou |
| Description | Ethyl nonanoate, also known as ethyl pelargonate or fema 2447, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Ethyl nonanoate exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Ethyl nonanoate has been primarily detected in urine. Within the cell, ethyl nonanoate is primarily located in the membrane (predicted from logP) and cytoplasm. Ethyl nonanoate exists in all eukaryotes, ranging from yeast to humans. Ethyl nonanoate can be biosynthesized from nonanoic acid. Ethyl nonanoate is a fruity, natural, and rose tasting compound that can be found in fruits and pomes. This makes ethyl nonanoate a potential biomarker for the consumption of these food products. Ethyl nonanoate is a fatty acid ethyl ester of nonanoic acid. It has a role as a metabolite. It derives from a nonanoic acid. |
| Solubility | 1.58e-04 M 0.0295 mg/mL at 25 °C Soluble in propylene glycol, insoluble in water 1ml in 10ml 70% ethanol (in ethanol) |
| PubChem Compound | 31251 |
| Last Modified | Nov 11 2021 |
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